Cas no 2138415-47-9 (3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine)

3-Chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine is a heterocyclic compound featuring both imidazole and tetrahydropyridine moieties. Its structural complexity and functional groups make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of chloro and methyl substituents enhances reactivity, facilitating further derivatization. This compound is particularly useful in medicinal chemistry for designing biologically active molecules due to its potential as a scaffold for targeting specific receptors or enzymes. Its stability under standard conditions ensures consistent performance in synthetic applications. Careful handling is recommended due to its reactive functional groups.
3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine structure
2138415-47-9 structure
Product Name:3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine
CAS No:2138415-47-9
MF:C10H13Cl2N3
MW:246.136319875717
CID:6269391
PubChem ID:165955370
Update Time:2025-05-20

3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

    • EN300-742601
    • 2138415-47-9
    • 3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine
    • Inchi: 1S/C10H13Cl2N3/c1-15-9(12)6-14-10(15)3-7-2-8(11)5-13-4-7/h2,6,8,13H,3-5H2,1H3
    • InChI Key: TWCAZBVMXXUMLL-UHFFFAOYSA-N
    • SMILES: ClC1C=C(CC2=NC=C(N2C)Cl)CNC1

Computed Properties

  • Exact Mass: 245.0486528g/mol
  • Monoisotopic Mass: 245.0486528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 29.8Ų

3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-742601-0.05g
3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine
2138415-47-9 95.0%
0.05g
$1750.0 2025-03-11
Enamine
EN300-742601-0.1g
3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine
2138415-47-9 95.0%
0.1g
$1834.0 2025-03-11
Enamine
EN300-742601-0.25g
3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine
2138415-47-9 95.0%
0.25g
$1917.0 2025-03-11
Enamine
EN300-742601-0.5g
3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine
2138415-47-9 95.0%
0.5g
$2000.0 2025-03-11
Enamine
EN300-742601-1.0g
3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine
2138415-47-9 95.0%
1.0g
$2083.0 2025-03-11
Enamine
EN300-742601-2.5g
3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine
2138415-47-9 95.0%
2.5g
$4084.0 2025-03-11
Enamine
EN300-742601-5.0g
3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine
2138415-47-9 95.0%
5.0g
$6043.0 2025-03-11
Enamine
EN300-742601-10.0g
3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine
2138415-47-9 95.0%
10.0g
$8961.0 2025-03-11

Additional information on 3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine

Research Brief on 3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine (CAS: 2138415-47-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds with potential therapeutic applications. Among these, 3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine (CAS: 2138415-47-9) has emerged as a compound of interest due to its unique structural features and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery.

The compound, characterized by the presence of an imidazole ring and a tetrahydropyridine moiety, has been investigated for its role as a modulator of specific biological targets. Recent studies have demonstrated its ability to interact with enzymes involved in key cellular pathways, making it a promising candidate for further development. Notably, its structural similarity to known pharmacophores suggests potential applications in the treatment of neurological and inflammatory disorders.

Synthetic routes for 3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine have been optimized to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthesis involving the condensation of 5-chloro-1-methyl-1H-imidazole-2-carbaldehyde with a suitably functionalized tetrahydropyridine precursor. The final product was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity.

In vitro and in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic properties. Preliminary data indicate moderate bioavailability and favorable tissue distribution, particularly in the central nervous system. Mechanistic studies suggest that the compound exerts its effects through the modulation of ion channels and neurotransmitter receptors, although further research is needed to elucidate the exact molecular targets.

The potential therapeutic applications of 3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine are currently being explored in preclinical models of disease. Early results from animal studies show promise in mitigating symptoms associated with neuropathic pain and inflammation. However, challenges such as metabolic stability and potential off-target effects must be addressed before clinical translation.

In conclusion, 3-chloro-5-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine represents a compelling area of research in chemical biology and drug discovery. Its unique structure and biological activity warrant further investigation to fully realize its therapeutic potential. Future studies should focus on optimizing its pharmacological profile and exploring its efficacy in relevant disease models.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd